![molecular formula C30H26N2O13 B042510 Calcein CAS No. 154071-48-4](/img/structure/B42510.png)
Calcein
Overview
Description
Calcein, also known as 4-hydroxycoumarin or 4-hydroxy-2H-chromen-2-one, is a naturally occurring hydrophobic fluorescent dye found in plants and algae. It is widely used in many scientific research applications, such as in cell biology, biochemistry, and physiology. It is also used to analyze the structure and function of proteins and membranes, as well as to visualize different cellular components. In addition, this compound is used to measure the activity of enzymes and other biochemical reactions.
Scientific Research Applications
Paleoceanographic Research : Calcein is used to fluorescently label foraminiferal calcite, aiding in experiments identifying recorders of paleoceanographic proxies and in field studies assessing foraminiferal calcification locations and chronology (Bernhard et al., 2004).
Cell Viability and Mitochondrial Function Studies : It serves as a fluorescent probe in studies of cell viability and mitochondrial function, particularly useful in microscopy fluorescence imaging (Beghetto et al., 2000).
Neuroscience Research : this compound is utilized to track and visualize cellular processes like synaptic vesicle fusion and is the fluorophore for live cells in the Live/Dead viability assay (Miller et al., 2017).
Marine Biology and Ecology : In marine biology, this compound tagging is valuable for growth studies of species like the stalked barnacle Pollicipes pollicipes, an important ecological and economic resource (Jacinto et al., 2015).
Fisheries Management : It is a cost-effective batch mark for evaluating releases of hatchery fishes for management and research purposes (Elle et al., 2010).
Calcium and Magnesium Binding Studies : this compound is used as a high-affinity indicator of Ca2+ binding to the sarcoplasmic reticulum, revealing two classes of binding sites and their specificity for Ca2+ and Mg2+ (Chiu & Haynes, 1977).
Intracellular ROS Generation Studies : this compound-AM acts as a sensitive tool for detecting intracellular reactive oxygen species (ROS) generation, suitable for real-time imaging in confocal microscopy (Uggeri et al., 2000).
Ophthalmology : It has been experimented as a dye for fundus angiography, potentially useful in both experimental and clinical angiography of the fundus (Oncel et al., 1990).
Age and Growth Studies in Fish : this compound can create a fluorescent mark in the otoliths of larval and juvenile fish, offering an alternative to tetracycline in age and growth studies (Wilson et al., 1987).
Oncology : The this compound assay is used to predict therapy response and survival rate in acute myeloid leukemia patients, detecting activities of P-glycoprotein and multidrug resistance-associated protein (Karázi et al., 2001).
Mechanism of Action
Target of Action
Calcein, also known as fluorexon, is a fluorescent dye that primarily targets intracellular esterases . These esterases are present within healthy, live cells and play a crucial role in the conversion of this compound-AM (the non-fluorescent, cell-permeant form of this compound) into this compound .
Mode of Action
The mode of action of this compound involves its interaction with intracellular esterases. The carboxylic acid groups on this compound are modified with AM (acetomethoxy) groups, which endow this compound-AM with high hydrophobicity, facilitating its penetration through the cell membrane . Once inside the cell, the AM groups are hydrolyzed by intracellular esterases, restoring the fluorescent this compound molecule, which is then trapped in the cell and emits strong green fluorescence . This fluorescence is directly sensitive to these ions only at strongly alkaline pH .
Biochemical Pathways
This compound-AM is used as a detector of intracellular oxidative activity . It is converted by intracellular esterases into this compound, an anionic fluorescent form, which is capable of complexing calcium ions, resulting in a green fluorescence . This process allows for the direct monitoring of reactive oxygen species (ROS) inactivation in living cells .
Pharmacokinetics
The use of cationic nanoparticles has been shown to facilitate intracellular delivery of this compound, significantly improving the pharmacokinetic profiles for both drugs .
Result of Action
The result of this compound’s action is the emission of strong green fluorescence within live cells . This fluorescence is a direct result of the interaction between this compound and intracellular esterases, and it serves as an indicator of cell viability . Since dead cells lack active esterases, only live cells are labeled and detected .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and light. For instance, the this compound-AM staining protocol recommends incubating the cells for 15 minutes at room temperature, protected from light . Additionally, the concentration of this compound-AM can be optimized for different types of cells . It’s also important to note that this compound self-quenches at concentrations above 70 mM and is commonly used as an indicator of lipid vesicle leakage .
Biochemical Analysis
Biochemical Properties
Calcein plays a significant role in biochemical reactions. It is converted by intracellular esterases into its anionic fluorescent form . This conversion process involves interactions with various enzymes and proteins within the cell .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. For instance, it has been used as an early apoptotic feature in Leishmania, a type of parasite . This compound influences cell function by detecting changes in the intracellular redox state following direct oxidation .
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules and changes in gene expression. Its conversion into an anionic fluorescent form is a result of its interaction with intracellular esterases .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. It is known for its stability and lack of degradation, making it suitable for long-term studies on cellular function .
Metabolic Pathways
This compound is involved in various metabolic pathways within the cell. Its conversion into an anionic fluorescent form involves the action of intracellular esterases .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are complex and multifaceted. It is known that this compound can detect changes in the intracellular redox state
properties
IUPAC Name |
2-[[7'-[[bis(carboxymethyl)amino]methyl]-3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-2'-yl]methyl-(carboxymethyl)amino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H26N2O13/c33-21-7-23-19(5-15(21)9-31(11-25(35)36)12-26(37)38)30(18-4-2-1-3-17(18)29(43)45-30)20-6-16(22(34)8-24(20)44-23)10-32(13-27(39)40)14-28(41)42/h1-8,33-34H,9-14H2,(H,35,36)(H,37,38)(H,39,40)(H,41,42) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEGAKNSWVGKMLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C(=C4)CN(CC(=O)O)CC(=O)O)O)OC5=C3C=C(C(=C5)O)CN(CC(=O)O)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H26N2O13 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
622.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Orange powder; [Acros Organics MSDS] | |
Record name | Fluorexon | |
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CAS RN |
1461-15-0 | |
Record name | Calcein | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=1461-15-0 | |
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Record name | Oftasceine [INN] | |
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Record name | calcein | |
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Record name | Glycine, N,N'-[(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-2',7'-diyl)bis(methylene)]bis[N-(carboxymethyl)- | |
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Record name | Oftasccine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.507 | |
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Record name | OFTASCEINE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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